Cas no 73072-14-7 (Hexadecanamide,N,N'-[1-[[[3-(dimethylamino)propyl]amino]carbonyl]-1,5-pentanediyl]bis- (9CI))

• Product Name: Hexadecanamide,N,N'-[1-[[[3-(dimethylamino)propyl]amino]carbonyl]-1,5-pentanediyl]bis- (9CI)
• CAS No: 73072-14-7
• MF: C₄₃H₈₆N₄O₃
• MW: 707.167953014374
• CID: 571058
• PubChem ID: 44151099
• Update Time: 2025-04-19

Hexadecanamide,N,N'-[1-[[[3-(dimethylamino)propyl]amino]carbonyl]-1,5-pentanediyl]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Hexadecanamide,N,N'-[1-[[[3-(dimethylamino)propyl]amino]carbonyl]-1,5-pentanediyl]bis- (9CI)
• N,N'-[1-[[[3-(dimethylamino)propyl]amino]carbonyl]pentane-1,5-diyl]bishexadecan-1-amide
• N-[6-[3-(dimethylamino)propylamino]-5-(hexadecanoylamino)-6-oxohexyl]hexadecanamide
• N,N'-(1-(((3-(Dimethylamino)propyl)amino)carbonyl)pentane-1,5-diyl)bishexadecan-1-amide
• N-[6-(3-dimethylaminopropylamino)-5-(hexadecanoylamino)-6-oxo-hexyl]hexadecanamide
• 73072-14-7
• EINECS 277-276-6
• DTXSID70993834
• NS00058709
• N,N'-(6-{[3-(Dimethylamino)propyl]imino}-6-hydroxyhexane-1,5-diyl)dihexadecanimidic acid

• Inchi： 1S/C43H86N4O3/c1-5-7-9-11-13-15-17-19-21-23-25-27-29-35-41(48)44-37-32-31-34-40(43(50)45-38-33-39-47(3)4)46-42(49)36-30-28-26-24-22-20-18-16-14-12-10-8-6-2/h40H,5-39H2,1-4H3,(H,44,48)(H,45,50)(H,46,49)
• InChI Key： BPDJDLMEVGMDLH-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCCCCCC)NC(C(NCCCN(C)C)=O)CCCCNC(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 706.67048
• Monoisotopic Mass: 706.66999262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 50
• Rotatable Bond Count: 39
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.4
• Topological Polar Surface Area: 90.5Ų

Experimental Properties

• PSA: 90.54